2-(3-Aminoazetidin-1-yl)-1-(2,4-difluorophenyl)ethan-1-one
Overview
Description
2-(3-Aminoazetidin-1-yl)-1-(2,4-difluorophenyl)ethan-1-one, abbreviated as 2-AAE-1-DFE, is a type of synthetic organic compound that has been studied for its potential applications in scientific research. It is a fluorinated derivative of the aminoazetidine ring system, and is a useful building block for the synthesis of a variety of organic compounds. Its unique structure and properties make it a valuable tool for organic synthesis, and it has been used in a variety of research applications.
Scientific Research Applications
Drug Discovery
Azetidine derivatives are being investigated for their potential use in drug discovery due to their unique structural properties. They can serve as motifs in the development of new pharmaceuticals .
Polymerization
These compounds have been utilized in polymerization processes. The strain of the azetidine ring can influence the polymerization behavior and properties of the resulting polymers .
Chiral Templates
Azetidines are also used as chiral templates in synthetic chemistry to create complex molecules with specific stereochemistry .
Sustainable Methodologies
Researchers are developing sustainable methodologies using azetidine derivatives for various chemical reactions, including electrochemical activation to facilitate oxidative cyclization .
Heterocyclic Amino Acid Derivatives
There’s ongoing research into synthesizing new heterocyclic amino acid derivatives from azetidine, which could have applications in medicinal chemistry and drug design .
Reactivity Studies
Studies on the reactivity of azetidine derivatives can lead to new reactions and methodologies in organic synthesis, potentially opening up new pathways for chemical synthesis .
properties
IUPAC Name |
2-(3-aminoazetidin-1-yl)-1-(2,4-difluorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F2N2O/c12-7-1-2-9(10(13)3-7)11(16)6-15-4-8(14)5-15/h1-3,8H,4-6,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TULKFYBRLXVHTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC(=O)C2=C(C=C(C=C2)F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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